Cas no 40877-44-9 (Benzenepropanoic acid, 3-chloro-β-cyano-, ethyl ester)

• Product Name: Benzenepropanoic acid, 3-chloro-β-cyano-, ethyl ester
• CAS No: 40877-44-9
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• CID: 5730334
• Update Time: 2023-10-31

Benzenepropanoic acid, 3-chloro-β-cyano-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 3-chloro-β-cyano-, ethyl ester

• Inchi： 1S/C12H12ClNO2/c1-2-16-12(15)7-10(8-14)9-4-3-5-11(13)6-9/h3-6,10H,2,7H2,1H3
• InChI Key： SVZBPMMAVQLFRE-UHFFFAOYSA-N
• SMILES： C1(C(C#N)CC(OCC)=O)=CC=CC(Cl)=C1

Experimental Properties

• Density: 1.201±0.06 g/cm3(Predicted)
• Boiling Point: 351.0±32.0 °C(Predicted)